3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate

• IUPAC Name: [3-(4-methylbenzoyl)-1-benzofuran-5-yl] acetate
• InChI: InChI=1S/C18H14O4/c1-11-3-5-13(6-4-11)18(20)16-10-21-17-8-7-14(9-15(16)17)22-12(2)19/h3-10H,1-2H3
• InChI Key: BBKOPUXRUSOCFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=COC3=C2C=C(C=C3)OC(=O)C
• Molecular Formula: C18H14O4
• Molecular Weight: 294.3 g/mol

Description

3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate, also known as MBBA, is a chemical compound that belongs to the class of benzofuran derivatives. MBBA has been widely studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and biochemistry. 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate has been shown to exhibit antitumor, anti-inflammatory, and antioxidant activities. It has also been investigated for its potential as a neuroprotective agent and as a treatment for Alzheimer's disease. In addition, 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. It has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting these enzymes, 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate may help to reduce inflammation, pain, and cognitive decline.
Biochemical and Physiological Effects:
3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate can inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in tumor cells. It has also been shown to reduce inflammation and oxidative stress in cells. In animal studies, 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate has been shown to improve cognitive function and memory, and to reduce neuroinflammation and neurodegeneration. 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate has also been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it is stable under a wide range of conditions. 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate is also relatively non-toxic and has low side effects, making it a safe candidate for use in animal studies. However, 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate has some limitations for use in lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. In addition, more research is needed to determine the optimal dosage and administration of 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate for different applications.

Future Directions

There are several future directions for research on 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate. First, more research is needed to fully understand the mechanism of action of 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate and its potential applications in various fields. Second, more animal studies are needed to determine the efficacy and safety of 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate for different applications. Third, more research is needed to optimize the synthesis and purification of 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate to increase yield and purity. Fourth, more research is needed to develop new derivatives of 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate with improved properties and efficacy. Finally, more research is needed to determine the optimal dosage and administration of 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate for different applications.

Synthesis Methods

3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate can be synthesized through a multistep process that involves the reaction of 4-methylbenzoyl chloride with 2-hydroxybenzaldehyde in the presence of a base to form 3-(4-methylbenzoyl)-1-benzofuran-5-carbaldehyde. This intermediate is then further reacted with acetic anhydride in the presence of a catalyst to form 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate. The synthesis of 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate has been optimized to increase yield and purity, and various methods have been developed to produce 3-(4-methylbenzoyl)-1-benzofuran-5-yl acetate in large quantities.